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Compound of Interest

7-(Carboxymethoxy)-4-
Compound Name:
methylcoumarin

Cat. No. B1360361

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Carboxymethoxy)-4-methylcoumarin (C12H1005) is a fluorescent derivative of coumarin,
a class of compounds widely utilized in biomedical research.[1][2] Its chemical structure
features a carboxymethoxy group, which makes it a valuable reagent for chemical synthesis
and for the preparation of photosensitive polymers.[3][4] Coumarin derivatives are frequently
employed as fluorescent probes and labels for detecting enzyme activities, analyzing
glycoproteins, and in various imaging applications.[1][2] Furthermore, substituted 4-
methylcoumarins have been investigated for their potential antimicrobial and anticancer
activities.[5][6]

The proper preparation of a concentrated stock solution is a critical first step for ensuring
accuracy and reproducibility in experiments utilizing this compound. Due to its limited solubility
in aqueous solutions, a stock solution is typically prepared in an organic solvent. This
document provides a detailed protocol for the preparation, storage, and handling of a 7-
(Carboxymethoxy)-4-methylcoumarin stock solution.

Physicochemical Properties
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A summary of the key properties of 7-(Carboxymethoxy)-4-methylcoumarin is presented in
the table below for easy reference. These values are essential for accurate solution preparation
and experimental design.

Property Value Reference
Molecular Formula C12H1005 [3]
Molecular Weight 234.20 g/mol [3]
CAS Number 64700-15-8 [3]
Appearance Solid [4]
Melting Point 206-208 °C [4]
Purity (Typical) >97% [4]

2-(4-Methyl-2-oxochromen-7-

yl)oxyacetic acid, [(4-Methyl-2-
Synonyms

0x0-2H-chromen-7-

yl)oxy]acetic acid

Application Notes
Solubility

Based on its chemical structure and data from related coumarin compounds, 7-
(Carboxymethoxy)-4-methylcoumarin is expected to have poor solubility in water.[7]
However, it is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and N,N-
Dimethylformamide (DMF).[1][8] The presence of a carboxylic acid group suggests that its
solubility in aqueous media will be pH-dependent, with increased solubility at neutral to alkaline
pH where the carboxyl group is deprotonated. For most applications, preparing a concentrated
stock in an organic solvent is the recommended approach.[7]

Recommended Solvents

e Primary: Anhydrous Dimethyl Sulfoxide (DMSO)

e Secondary: N,N-Dimethylformamide (DMF)
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When using DMSQO, it is advisable to use a fresh, anhydrous grade, as absorbed moisture can
reduce the solubility of some compounds.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and its solutions.
e Solid Compound: Store at room temperature, protected from light and moisture.

e Stock Solution: Aliquot the stock solution into small, single-use volumes to prevent
degradation from repeated freeze-thaw cycles.[7][9] Store the aliquots in tightly sealed vials
at -20°C or -80°C, protected from light.[7][9] When stored correctly, stock solutions are
generally stable for at least one month at -20°C and up to six months at -80°C.[7][9]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many laboratory applications.

Materials:

e 7-(Carboxymethoxy)-4-methylcoumarin (MW = 234.20 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or amber vials

o Calibrated pipettes and sterile tips

Equipment:

e Analytical balance

» Vortex mixer

e Sonicator (optional, for aiding dissolution)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

Safety First: Wear appropriate PPE. Handle 7-(Carboxymethoxy)-4-methylcoumarin in a
well-ventilated area or a chemical fume hood.

Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass:
o Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x 1 mL x 234.20 g/mol / 1000 = 2.34 mg

Weighing: Accurately weigh 2.34 mg of 7-(Carboxymethoxy)-4-methylcoumarin powder
and place it into a clean, appropriately labeled vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. If necessary, briefly sonicate the vial in an ultrasonic water bath to aid dissolution.

[7]

Verification: Visually inspect the solution against a light source to ensure that no solid
particles remain and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots (e.g., 20-50 L) in sterile microcentrifuge tubes.[7][9] Label each
aliquot clearly and store at -20°C or -80°C, protected from light.[9]

Protocol for Preparing a Working Solution

The concentrated stock solution must be diluted to a final working concentration in an
appropriate aqueous buffer or cell culture medium for the specific experiment.

Procedure:

e Thaw: Remove one aliquot of the 10 mM stock solution from the freezer and allow it to thaw
completely at room temperature.
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 Dilution: Dilute the stock solution into the desired aqueous buffer (e.g., PBS, Tris buffer, cell
culture medium). For example, to prepare 1 mL of a 10 uM working solution:

o Add 1 pL of the 10 mM stock solution to 999 uL of the aqueous buffer.
e Mixing: Mix thoroughly by gentle vortexing or by pipetting up and down.

o Use Immediately: It is recommended to use the freshly prepared working solution
immediately for best results. Do not store diluted aqueous solutions for extended periods.

Visualized Workflows

The following diagrams illustrate the key processes described in this application note.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM stock solution.
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Solution Usage Pathway
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Caption: Logical relationship from solid compound to final application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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